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molecular formula C6H9N3 B1266148 N2-Methylpyridine-2,5-diamine CAS No. 28020-36-2

N2-Methylpyridine-2,5-diamine

Cat. No. B1266148
CAS RN: 28020-36-2
M. Wt: 123.16 g/mol
InChI Key: XKEDDRXJMAVORI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05262415

Procedure details

To 40 ml of an ethanol solution of the methylamino compound (4 g) obtained in (a) described above was added, 400 mg of platinum oxide, followed by reaction in an atmosphere of hydrogen at room temperature for 15 hours. The solvent was thereafter removed by distallation, and the residue was purified by silica gel column chromatography (eluent: chloroform, and subsequently chloroform: methanol=20:1 (v/v)) to obtain 320 mg of the intended product as brown crystals.
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
platinum oxide
Quantity
400 mg
Type
catalyst
Reaction Step One
[Compound]
Name
methylamino
Quantity
4 g
Type
reactant
Reaction Step Two
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
40 mL
Type
solvent
Reaction Step Two
Name
intended product

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[N:6][C:7]([NH:10][CH3:11])=[CH:8][CH:9]=1)([O-])=O.[H][H]>[Pt]=O.C(O)C>[NH2:1][C:4]1[CH:5]=[N:6][C:7]([NH:10][CH3:11])=[CH:8][CH:9]=1

Inputs

Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Name
platinum oxide
Quantity
400 mg
Type
catalyst
Smiles
[Pt]=O
Step Two
[Compound]
Name
methylamino
Quantity
4 g
Type
reactant
Smiles
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C=1C=NC(=CC1)NC
Name
ethanol
Quantity
40 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
above was added
CUSTOM
Type
CUSTOM
Details
The solvent was thereafter removed by distallation
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography (eluent

Outcomes

Product
Name
intended product
Type
product
Smiles
NC=1C=NC(=CC1)NC
Measurements
Type Value Analysis
AMOUNT: MASS 320 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.